1H-1,2,4-triazole-3-carbaldehyde
Overview
Description
1H-1,2,4-Triazole-3-carbaldehyde is a chemical compound with the molecular formula C3H3N3O . It is a white solid and is a mercapto-substituted 1,2,4-triazole ligand .
Synthesis Analysis
The synthesis of 1H-1,2,4-triazole-3-carbaldehyde involves the use of commercially available 3-dimethylaminoacrolein and 4-nitrophenyl azide . The reaction of 1H-1,2,4-triazole-3-carbaldehyde with alkylamines has also been reported . A one-step N-terminal specific protein modification with 1H-1,2,3-triazole-4-carbaldehyde (TA4C) derivatives has been described, which can form a 4-imidazolidinone ring .Molecular Structure Analysis
The molecular weight of 1H-1,2,4-triazole-3-carbaldehyde is 97.08 . The InChI code for this compound is 1S/C3H3N3O/c7-1-3-4-2-5-6-3/h1-2H, (H,4,5,6) .Chemical Reactions Analysis
1H-1,2,4-Triazole-3-carbaldehyde is known to undergo regioselective S-alkylation to form a series of S-substituted derivatives . It can also form a 4-imidazolidinone ring in a one-step N-terminal specific protein modification .Physical And Chemical Properties Analysis
1H-1,2,4-Triazole-3-carbaldehyde is a white solid . It has a density of 1.5±0.1 g/cm3, a boiling point of 323.1±25.0 °C at 760 mmHg, and a flash point of 153.6±29.6 °C . It has 4 H bond acceptors, 1 H bond donor, and 1 freely rotating bond .Scientific Research Applications
Medicinal Chemistry
1H-1,2,4-triazole-3-carbaldehyde: is a versatile intermediate in the synthesis of compounds with potential therapeutic effects. It has been used in the development of anticancer , antifungal , and antituberculosis agents . The formyl group present in this compound allows for further functionalization, leading to a variety of biologically active molecules.
Synthesis of Antidiabetic Agents
The compound plays a crucial role in the synthesis of antidiabetic medications. Its incorporation into larger molecules can lead to the development of new drugs that help regulate blood sugar levels .
Anti-inflammatory Applications
Researchers have utilized 1H-1,2,4-triazole-3-carbaldehyde in the creation of anti-inflammatory agents. These compounds can be used to treat chronic inflammation and related diseases .
Bioimaging Agents
This triazole derivative has been employed in the preparation of bioimaging agents . These agents are crucial for visualizing biological processes and structures in research and medical diagnostics .
Coordination Chemistry
In coordination chemistry, 1H-1,2,4-triazole-3-carbaldehyde derivatives have been synthesized as ligands. These ligands can bind to metals, forming complexes that are important for catalysis and material science applications .
Protein Engineering
The compound has found application in protein engineering , particularly in site-specific modification of peptides and proteins. This is essential for the development of pharmaceutical conjugates and bioimaging reagents .
Chemical Biology
In chemical biology, 1H-1,2,4-triazole-3-carbaldehyde is used for N-terminal protein modification. This modification is key to creating functionalized proteins for medical diagnostics and therapeutic applications .
Material Science
The triazole ring of 1H-1,2,4-triazole-3-carbaldehyde can be conjugated with various functional molecules, which can lead to the development of new materials with specific properties .
Mechanism of Action
Mode of Action
Triazole compounds are known to interact with their targets through various mechanisms, such as hydrogen bonding and van der waals interactions .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1H-1,2,4-triazole-3-carbaldehyde . These factors include temperature, pH, and the presence of other substances in the environment.
Future Directions
The future directions for 1H-1,2,4-triazole-3-carbaldehyde could involve further exploration of its synthesis methods , its use in the preparation of other compounds , and its potential applications in various fields. For instance, it has been suggested that compounds like 1H-1,2,4-triazole-3-carbaldehyde could be the best inhibitors for the novel SARS Cov-2 virus and have more future in the discovery of potent drug candidates .
properties
IUPAC Name |
1H-1,2,4-triazole-5-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3N3O/c7-1-3-4-2-5-6-3/h1-2H,(H,4,5,6) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFMOYZFGGVGWRW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC(=N1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H3N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
97.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1H-1,2,4-triazole-3-carbaldehyde | |
CAS RN |
31708-25-5 |
Source
|
| Record name | 4H-1,2,4-triazole-3-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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